Cas no 921537-47-5 (2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide)
2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
- 921537-47-5
- F2238-0229
- AKOS024630514
- 2-[[7-(4-methoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
- 2-{[7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
- 2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-N-(thiazol-2-yl)acetamide
-
- Inchi: 1S/C16H16N6O2S2/c1-24-12-4-2-11(3-5-12)21-7-8-22-15(21)19-20-16(22)26-10-13(23)18-14-17-6-9-25-14/h2-6,9H,7-8,10H2,1H3,(H,17,18,23)
- InChI Key: OPJSBTWRDHVZKX-UHFFFAOYSA-N
- SMILES: S(CC(NC1=NC=CS1)=O)C1=NN=C2N1CCN2C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 388.07761612g/mol
- Monoisotopic Mass: 388.07761612g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 139Ų
2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2238-0229-2μmol |
2-{[7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide |
921537-47-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2238-0229-5μmol |
2-{[7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide |
921537-47-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2238-0229-10μmol |
2-{[7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide |
921537-47-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2238-0229-20μmol |
2-{[7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide |
921537-47-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2238-0229-1mg |
2-{[7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide |
921537-47-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2238-0229-2mg |
2-{[7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide |
921537-47-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2238-0229-3mg |
2-{[7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide |
921537-47-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2238-0229-4mg |
2-{[7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide |
921537-47-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2238-0229-5mg |
2-{[7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide |
921537-47-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2238-0229-10mg |
2-{[7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide |
921537-47-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
Professional Introduction to Compound with CAS No. 921537-47-5 and Product Name: 2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
Compound with the CAS number 921537-47-5 and the product name 2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule incorporates multiple functional groups, including an imidazo[2,1-c][1,2,4]triazole core and a thiazole moiety, which are known for their role in modulating various biological pathways.
The imidazo[2,1-c][1,2,4]triazole scaffold is a privileged structure in medicinal chemistry, characterized by its ability to interact with a wide range of biological targets. This particular derivative contains a 4-methoxyphenyl group at the 7-position of the imidazo[2,1-c][1,2,4]triazole ring, which is known to enhance binding affinity and selectivity. The presence of a sulfanyl group at the 3-position of the triazole ring further contributes to the compound's pharmacological properties by introducing polarity and hydrogen bonding capabilities. Additionally, the N-(1,3-thiazol-2-yl)acetamide moiety at the terminal position adds another layer of complexity and functionality to the molecule.
Recent research in the field of heterocyclic chemistry has highlighted the importance of such multifunctional compounds in drug discovery. The combination of an imidazo[2,1-c][1,2,4]triazole core with a thiazole group has been shown to exhibit potent activity against various diseases, including cancer and infectious disorders. Studies have demonstrated that this class of compounds can interfere with key cellular processes such as proliferation, apoptosis, and inflammation. The 4-methoxyphenyl substituent plays a crucial role in modulating these effects by enhancing receptor binding affinity and reducing off-target interactions.
In particular, the sulfanyl group at the 3-position of the imidazo[2,1-c][1,2,4]triazole ring has been identified as a critical pharmacophore for many bioactive molecules. This group not only contributes to the compound's solubility but also participates in hydrogen bonding interactions with biological targets. The N-(1,3-thiazol-2-yl)acetamide moiety further enhances these interactions by providing additional hydrogen bonding sites and increasing the compound's overall bioavailability. These structural features make this compound a promising candidate for further development in therapeutic applications.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include condensation reactions between appropriately substituted imidazo[2,1-c][1,2,4]triazoles and thiazole derivatives under controlled conditions. The introduction of the sulfanyl group at the 3-position of the triazole ring is particularly challenging and requires careful optimization to avoid side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and functional group tolerance.
Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and confirm the presence of all intended functional groups. Additionally, X-ray crystallography may be employed to determine the precise three-dimensional structure of the compound if single crystals are obtained.
Evaluation of the biological activity of this compound involves testing its interaction with various biological targets relevant to its intended therapeutic applications. In vitro assays are commonly used to assess its activity against enzymes such as kinases and phosphodiesterases that play critical roles in disease pathways. Furthermore, cell-based assays are utilized to evaluate its effects on cellular processes such as proliferation and apoptosis in cancer cell lines. These studies provide valuable insights into its potential therapeutic efficacy.
Preclinical studies are essential for understanding how this compound behaves in living organisms before it can be tested in human clinical trials. Pharmacokinetic studies determine how quickly it is absorbed into systemic circulation after administration, how it is distributed throughout different tissues, how it is metabolized by enzymes such as cytochrome P450 (CYP450), and how it is eliminated from the body through excretion pathways like urine or bile. These studies help identify any potential toxicities or side effects associated with long-term use.
The development of novel pharmaceutical agents relies heavily on advances in computational chemistry techniques that allow researchers to predict how molecules will behave before they are synthesized or tested experimentally. Molecular docking simulations can predict how this compound binds to specific protein targets by modeling its interaction with three-dimensional structures obtained from X-ray crystallography or other experimental methods like nuclear magnetic resonance (NMR). These predictions help guide synthetic efforts toward optimizing binding affinity while minimizing off-target interactions that could lead to adverse effects.
Another important aspect during drug development is understanding how environmental factors influence drug efficacy when administered orally or intravenously through different routes such as oral tablets or intravenous injections respectively; hence researchers often conduct pharmacokinetic studies under various conditions mimicking real-life scenarios where drugs might be taken alongside other medications thereby helping them understand potential drug-drug interactions which could affect overall treatment outcomes if not properly managed through appropriate dosing regimens tailored specifically for each individual patient based upon their unique physiological characteristics including age sex weight genetic predispositions etcetera
921537-47-5 (2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)